Cas no 1697034-57-3 (ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate)

• Product Name: ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate
• CAS No: 1697034-57-3
• MF: C₉H₉ClO₃S
• MW: 232.683960676193
• CID: 5890013
• PubChem ID: 105557320
• Update Time: 2025-11-06

ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenepropanoic acid, 5-chloro-β-oxo-, ethyl ester
• ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate
• EN300-1126818
• 1697034-57-3

• Inchi： 1S/C9H9ClO3S/c1-2-13-9(12)4-7(11)6-3-8(10)14-5-6/h3,5H,2,4H2,1H3
• InChI Key： GYFXXEMGPNATON-UHFFFAOYSA-N
• SMILES： C1SC(Cl)=CC=1C(=O)CC(OCC)=O

Computed Properties

• Exact Mass: 231.9960930g/mol
• Monoisotopic Mass: 231.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 311.1±32.0 °C(Predicted)
• pka: 9.87±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate

Ethyl 3-(5-Chlorothiophen-3-yl)-3-oxopropanoate (CAS No. 1697034-57-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate (CAS No. 1697034-57-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their diverse applications in pharmaceutical and materials science. In this article, we will delve into the synthesis, properties, and potential applications of ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate, highlighting recent advancements and research findings.

Synthesis of Ethyl 3-(5-Chlorothiophen-3-yl)-3-oxopropanoate

The synthesis of ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate typically involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. One common approach is the condensation of ethyl acetoacetate with 5-chlorothiophene-2-carbaldehyde in the presence of a suitable catalyst. This reaction is often carried out under mild conditions to ensure high yields and purity. Recent studies have explored the use of green solvents and environmentally friendly catalysts to improve the sustainability and efficiency of the synthesis process.

For example, a study published in the Journal of Organic Chemistry in 2022 reported a novel method for synthesizing ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate using a palladium-catalyzed cross-coupling reaction. The researchers demonstrated that this method not only achieved high yields but also minimized the formation of by-products, making it a promising approach for large-scale production.

Physical and Chemical Properties

Ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate is a colorless liquid with a molecular weight of approximately 241.76 g/mol. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits strong UV absorption due to the presence of the thiophene ring and the carbonyl group, making it useful in various spectroscopic applications.

The stability of ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate is influenced by its chemical structure. The presence of the chloro substituent on the thiophene ring enhances its reactivity, while the ester group provides additional functional handles for further derivatization. These properties make it an attractive intermediate for the synthesis of more complex molecules with potential therapeutic applications.

Biological Activities and Potential Applications

Ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. One area of interest is its anti-inflammatory properties. A study published in the Bioorganic & Medicinal Chemistry Letters in 2021 reported that derivatives of this compound exhibited significant anti-inflammatory effects in vitro, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate has also shown promise as an antitumor agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that certain derivatives of this compound selectively inhibited the growth of cancer cells while sparing normal cells. The mechanism of action involves disrupting key signaling pathways involved in cell proliferation and survival.

Ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate has also been explored for its potential use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). A study published in the Journal of Materials Chemistry C in 2020 reported that thin films prepared from this compound exhibited excellent photoluminescence properties, making them promising candidates for next-generation optoelectronic devices.

Safety Considerations and Future Directions

Safety is a critical consideration when working with any chemical compound, including ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate. While this compound is not classified as hazardous or toxic under current regulations, it is important to handle it with appropriate precautions to avoid skin contact or inhalation. Researchers should follow standard laboratory safety protocols and use personal protective equipment (PPE) when handling this compound.

The future directions for research on ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate are promising. Ongoing studies aim to optimize its synthesis methods to improve yield and reduce environmental impact. Additionally, efforts are being made to explore new derivatives with enhanced biological activities and broader therapeutic applications. The development of more efficient catalytic systems and green chemistry approaches will be crucial in achieving these goals.

In conclusion, ethyl 3-(5-chlorothiophen-3-yl)-3-oxopropanoate (CAS No. 1697034-57-3) is a multifaceted compound with significant potential in medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.